Myricetin-3-galactoside
Myricetin-3-galactoside
Myricetin 3-galactoside belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Myricetin 3-galactoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, myricetin 3-galactoside is primarily located in the cytoplasm. Myricetin 3-galactoside participates in a number of enzymatic reactions. In particular, myricetin 3-galactoside can be biosynthesized from beta-D-galactose. Myricetin 3-galactoside can also be converted into myricetin. Outside of the human body, myricetin 3-galactoside can be found in allspice and tea. This makes myricetin 3-galactoside a potential biomarker for the consumption of these food products.
Myricetin 3-O-beta-D-galactopyranoside is a glycosyloxyflavone that is myricetin with a beta-D-galactosyl residue attached at position 3. It has a role as a metabolite. It is a beta-D-galactoside, a monosaccharide derivative, a pentahydroxyflavone and a glycosyloxyflavone. It derives from a beta-D-galactose and a myricetin.
Myricetin 3-O-beta-D-galactopyranoside is a glycosyloxyflavone that is myricetin with a beta-D-galactosyl residue attached at position 3. It has a role as a metabolite. It is a beta-D-galactoside, a monosaccharide derivative, a pentahydroxyflavone and a glycosyloxyflavone. It derives from a beta-D-galactose and a myricetin.
Brand Name:
Vulcanchem
CAS No.:
15648-86-9
VCID:
VC0191946
InChI:
InChI=1S/C21H20O13/c22-5-12-15(28)17(30)18(31)21(33-12)34-20-16(29)13-8(24)3-7(23)4-11(13)32-19(20)6-1-9(25)14(27)10(26)2-6/h1-4,12,15,17-18,21-28,30-31H,5H2/t12-,15+,17+,18-,21+/m1/s1
SMILES:
Molecular Formula:
C21H20O13
Molecular Weight:
480.4 g/mol
Myricetin-3-galactoside
CAS No.: 15648-86-9
Natural Products
VCID: VC0191946
Molecular Formula: C21H20O13
Molecular Weight: 480.4 g/mol
CAS No. | 15648-86-9 |
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Product Name | Myricetin-3-galactoside |
Molecular Formula | C21H20O13 |
Molecular Weight | 480.4 g/mol |
IUPAC Name | 5,7-dihydroxy-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one |
Standard InChI | InChI=1S/C21H20O13/c22-5-12-15(28)17(30)18(31)21(33-12)34-20-16(29)13-8(24)3-7(23)4-11(13)32-19(20)6-1-9(25)14(27)10(26)2-6/h1-4,12,15,17-18,21-28,30-31H,5H2/t12-,15+,17+,18-,21+/m1/s1 |
Standard InChIKey | FOHXFLPXBUAOJM-MGMURXEASA-N |
Isomeric SMILES | C1=C(C=C(C(=C1O)O)O)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O |
Canonical SMILES | C1=C(C=C(C(=C1O)O)O)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O |
Melting Point | 198-201°C |
Physical Description | Solid |
Description | Myricetin 3-galactoside belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Myricetin 3-galactoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, myricetin 3-galactoside is primarily located in the cytoplasm. Myricetin 3-galactoside participates in a number of enzymatic reactions. In particular, myricetin 3-galactoside can be biosynthesized from beta-D-galactose. Myricetin 3-galactoside can also be converted into myricetin. Outside of the human body, myricetin 3-galactoside can be found in allspice and tea. This makes myricetin 3-galactoside a potential biomarker for the consumption of these food products. Myricetin 3-O-beta-D-galactopyranoside is a glycosyloxyflavone that is myricetin with a beta-D-galactosyl residue attached at position 3. It has a role as a metabolite. It is a beta-D-galactoside, a monosaccharide derivative, a pentahydroxyflavone and a glycosyloxyflavone. It derives from a beta-D-galactose and a myricetin. |
PubChem Compound | 5491408 |
Last Modified | Nov 11 2021 |
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